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CAS No.: 67055-91-8

Cat. No.: B15443993
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An In-depth Technical Guide to N-(3-Chlorophenyl)-2-hydroxybenzamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of N-(3-Chlorophenyl)-2-
hydroxybenzamide, a molecule of significant interest in synthetic and medicinal chemistry.
While the nomenclature in the initial query suggested an N-hydroxy substitution, the available
scientific literature predominantly focuses on its isomer, N-(3-Chlorophenyl)-2-
hydroxybenzamide. This document will, therefore, delve into the core chemical and physical
properties, a detailed synthesis protocol, and the prospective applications of this specific and
well-documented compound. It serves as a critical resource for researchers engaged in the
synthesis of heterocyclic compounds and the development of novel therapeutic agents.

Core Molecular Attributes
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N-(3-Chlorophenyl)-2-hydroxybenzamide is a benzamide derivative characterized by a 2-
hydroxyphenyl group and a 3-chlorophenyl group attached to the amide functionality. The
presence of the hydroxyl and chloro substituents on the phenyl rings plays a crucial role in its
chemical reactivity and potential biological activity.

Property Value Source
Molecular Formula C13H10CINO2 [1][2]
Molecular Weight 247.67 g/mol [1112]

N-(3-chlorophenyl)-2-
IUPAC Name ] [1]
hydroxybenzamide

CAS Number 24448-71-3 [1]

_ C1=CC=C(C(=C1)C(=O)NC2=
Canonical SMILES [1]
CC(=CC=C2)Cl)O

AEICYOGNGQXPJB-
InChlKey [1]
UHFFFAOYSA-N

Synthesis and Mechanistic Insights

The synthesis of N-(3-Chlorophenyl)-2-hydroxybenzamide is typically achieved through the
amidation of 2-hydroxybenzoic acid with 3-chloroaniline. The choice of coupling agents and
reaction conditions is critical for achieving a high yield and purity of the final product.

Synthetic Protocol

A reliable method for the synthesis of N-(3-Chlorophenyl)-2-hydroxybenzamide involves the
use of thionyl chloride (SOCI2) to activate the carboxylic acid group of 2-hydroxybenzoic acid,
followed by reaction with 3-chloroaniline in the presence of a base.[2]

Materials:
e 2-hydroxybenzoic acid

e Thionyl chloride (SOCI2)
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3-chloroaniline

Triethylamine (Et3N)

Dry Chloroform (CHCI3)

10% aqueous Sodium Bicarbonate (NaHCO3)
Step-by-Step Procedure:

e To a well-stirred solution of 2-hydroxybenzoic acid (1.0 eq) in dry chloroform, add thiony!l
chloride (1.2 eq).

e Slowly add 3-chloroaniline (1.0 eq) and triethylamine (1.5 eq) to the mixture at room
temperature.

» Reflux the reaction mixture for three hours.

o After completion of the reaction (monitored by TLC), cool the mixture to room temperature.

o Neutralize the reaction mixture with 10% aqueous NaHCO3.

e The resulting white solid, the crude N-(3-Chlorophenyl)-2-hydroxybenzamide, is then filtered.
e Recrystallize the crude solid from chloroform to afford the pure product as white prisms.[2]
Causality of Experimental Choices:

o Thionyl Chloride: This reagent is employed to convert the carboxylic acid into a more
reactive acyl chloride intermediate, facilitating the nucleophilic attack by the amine.

o Triethylamine: This organic base is used to neutralize the hydrochloric acid generated during
the reaction, driving the equilibrium towards product formation and preventing the
protonation of the amine.

o Reflux: Heating the reaction mixture provides the necessary activation energy for the
reaction to proceed at a reasonable rate.
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Synthesis Workflow Diagram

Workup & Purification
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Caption: Synthesis workflow for N-(3-Chlorophenyl)-2-hydroxybenzamide.

Applications in Drug Discovery and Development

N-(3-Chlorophenyl)-2-hydroxybenzamide serves as a valuable precursor in the synthesis of
more complex heterocyclic structures, particularly benzoxazepines.[2]

Precursor for Benzoxazepines

Benzoxazepines are a class of compounds known for their diverse biological activities.[2] The
structure of N-(3-Chlorophenyl)-2-hydroxybenzamide provides a key scaffold for the
asymmetric synthesis of various benzoxazepine derivatives. These derivatives have shown
potential as:

o Anti-inflammatory agents
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e Antidepressants
e Antipsychotics[Z]

The intramolecular hydrogen bonding between the amide proton and the hydroxyl oxygen in N-
(3-Chlorophenyl)-2-hydroxybenzamide influences its conformation, which is a critical aspect in
the design of subsequent cyclization reactions to form the seven-membered benzoxazepine
ring.[2]

Logical Relationship Diagram
N-(3-Chlorophenyl)-
2-hydroxybenzamide

Precursor

Asymmetric Synthesis

(Benzoxazepine Derivatives)
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Caption: Role as a precursor in developing bioactive compounds.

Structural and Crystallographic Insights

The three-dimensional structure of N-(3-Chlorophenyl)-2-hydroxybenzamide has been
elucidated by X-ray crystallography. The molecule exhibits a nearly planar conformation, with a
small dihedral angle between the two aromatic rings.[2] This planarity is stabilized by
intramolecular N—H---O and C—H---O hydrogen bonds.[2] In the crystal lattice, molecules are
linked by intermolecular O—H---O hydrogen bonds, forming chains.[2] These structural features
are paramount for understanding its solid-state properties and its behavior in biological
systems.

Concluding Remarks

N-(3-Chlorophenyl)-2-hydroxybenzamide is a synthetically accessible and versatile
intermediate with significant potential in medicinal chemistry. Its well-defined synthesis and
structural characteristics make it an attractive starting material for the development of novel
therapeutic agents, particularly within the benzoxazepine class of compounds. This guide
provides a foundational understanding for researchers looking to explore the chemistry and
applications of this important molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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